Cas no 62545-33-9 (1-Butanone, 1-[2-(acetyloxy)-4,6-dihydroxyphenyl]-3-methyl-)

• Product Name: 1-Butanone, 1-[2-(acetyloxy)-4,6-dihydroxyphenyl]-3-methyl-
• CAS No: 62545-33-9
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 440841
• PubChem ID: 71385324
• Update Time: 2025-04-19

1-Butanone, 1-[2-(acetyloxy)-4,6-dihydroxyphenyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[2-(acetyloxy)-4,6-dihydroxyphenyl]-3-methyl-
• [3,5-dihydroxy-2-(3-methylbutanoyl)phenyl] acetate
• DTXSID60807557
• 62545-33-9
• 3,5-Dihydroxy-2-(3-methylbutanoyl)phenyl acetate

• Inchi： 1S/C13H16O5/c1-7(2)4-10(16)13-11(17)5-9(15)6-12(13)18-8(3)14/h5-7,15,17H,4H2,1-3H3
• InChI Key： KJVRCFZXBHWEQP-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1OC(C)=O)O)O)CC(C)C

Computed Properties

• Exact Mass: 252.09978
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83